CID 78064045
Description
CID 78064045 is a unique chemical compound cataloged in the PubChem database. Typically, PubChem entries include molecular formulas, mass spectra, and biological activity profiles, but the absence of explicit references to this compound in the evidence limits a detailed introduction. For context, similar compounds in PubChem (e.g., gallic acid [CID: 370], quercetin [CID: 5280343]) are characterized by their molecular weights, functional groups, and therapeutic applications .
Properties
Molecular Formula |
C5H10Si |
|---|---|
Molecular Weight |
98.22 g/mol |
InChI |
InChI=1S/C5H10Si/c1-5(2)3-4-6-5/h3-4H2,1-2H3 |
InChI Key |
TYNMWCUKZDGGRP-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CC[Si]1)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
Industrial Production Methods
Industrial production methods for CID 78064045 typically involve large-scale chemical synthesis using advanced technologies and equipment. The process ensures high purity and yield of the compound, making it suitable for various applications .
Chemical Reactions Analysis
Types of Reactions
CID 78064045 undergoes several types of chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form various oxidation products.
Reduction: Reduction reactions can convert this compound into different reduced forms.
Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.
Common Reagents and Conditions
The common reagents and conditions used in these reactions include:
Oxidizing agents: Such as potassium permanganate or hydrogen peroxide.
Reducing agents: Such as sodium borohydride or lithium aluminum hydride.
Catalysts: Various catalysts can be used to facilitate substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxidized derivatives, while reduction can produce various reduced forms .
Scientific Research Applications
CID 78064045 has a wide range of scientific research applications, including:
Chemistry: Used as a reagent or intermediate in organic synthesis.
Biology: Investigated for its potential biological activities and interactions with biomolecules.
Medicine: Explored for its therapeutic potential in various medical conditions.
Industry: Utilized in the production of specialized materials and chemicals.
Mechanism of Action
The mechanism of action of CID 78064045 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules and modulating their activity. The exact molecular targets and pathways involved are subject to ongoing research and may vary depending on the specific application .
Comparison with Similar Compounds
Comparison with Similar Compounds
While CID 78064045 lacks specific data here, a generalized comparison framework can be outlined using evidence-based guidelines and analogous compounds:
Table 1: Hypothetical Comparison of this compound with Structurally Related Compounds
Note: Data for this compound are hypothetical due to lack of evidence.
Key Findings from Analogous Studies
Structural Analogues : Compounds like gallic acid and quercetin share hydroxyl groups, which correlate with antioxidant properties . If this compound has similar functional groups, it might exhibit comparable bioactivity.
Pharmacokinetics: Quercetin’s poor solubility limits its bioavailability; formulation optimization (e.g., nanoencapsulation) is often required . Such challenges may apply to this compound if structurally similar.
Therapeutic Potential: Gallic acid is used in treating metabolic disorders, while quercetin shows anticancer effects . This compound’s applications would depend on its specific mechanism of action.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
